(2,2-Dibenzyl-1,3-dioxolan-4-yl)methyl-diethylazanium chloride

• CAS No.: 73987-09-4
• Molecular Formula: C22H30ClNO2
• Molecular Weight: 375.9 g/mol
• IUPAC Name: N-[(2,2-dibenzyl-1,3-dioxolan-4-yl)methyl]-N-ethylethanamine;hydrochloride
• InChI: InChI=1S/C22H29NO2.ClH/c1-3-23(4-2)17-21-18-24-22(25-21,15-19-11-7-5-8-12-19)16-20-13-9-6-10-14-20;/h5-14,21H,3-4,15-18H2,1-2H3;1H
• InChI Key: YPDAGBXHBQAKAO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1COC(O1)(CC2=CC=CC=C2)CC3=CC=CC=C3.Cl

Description

(2,2-Dibenzyl-1,3-dioxolan-4-yl)methyl-diethylazanium chloride is a chemical compound with a complex structure that includes a dioxolane ring, benzyl groups, and a diethylazanium moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

(2,2-Dibenzyl-1,3-dioxolan-4-yl)methyl-diethylazanium chloride can undergo various chemical reactions, including:

Oxidation: The benzyl groups can be oxidized to form benzaldehyde or benzoic acid.

Reduction: The compound can be reduced to form the corresponding alcohols.

Substitution: The chloride ion can be substituted with other nucleophiles such as hydroxide or acetate.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles like sodium hydroxide (NaOH) or sodium acetate (NaOAc) can be used under basic conditions.

Major Products Formed

Oxidation: Benzaldehyde, benzoic acid.

Reduction: Benzyl alcohol.

Substitution: Corresponding substituted products such as hydroxide or acetate derivatives.

Scientific Research Applications

(2,2-Dibenzyl-1,3-dioxolan-4-yl)methyl-diethylazanium chloride has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development and as a pharmacological agent.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2,2-Dibenzyl-1,3-dioxolan-4-yl)methyl-diethylazanium chloride involves its interaction with specific molecular targets and pathways. The compound can interact with enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in metabolic pathways or bind to receptors, altering cellular signaling .

Comparison with Similar Compounds

Similar Compounds

• (2,2-Dimethyl-1,3-dioxolan-4-yl)methylamine
• (2,2-Diphenyl-1,3-dioxolan-4-yl)methylamine
• (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl 4-chlorobenzoselenolate

Uniqueness

(2,2-Dibenzyl-1,3-dioxolan-4-yl)methyl-diethylazanium chloride is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.